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Compound of Interest

Compound Name: 4-Ethyl-2-methoxyphenol - d2

CAS No.: 1335401-59-6

Cat. No.: B1147876

Get Quote

As a Senior Application Scientist, I frequently oversee the implementation of stable isotope-

labeled internal standards in high-throughput mass spectrometry workflows. 4-Ethyl-2-

methoxyphenol-d2 (deuterated 4-ethylguaiacol) is a critical standard for quantifying volatile

phenols in food, beverage, and pharmacokinetic matrices.

A common operational misconception is that deuterated compounds require radiological waste

protocols. This is false. Deuterium (²H) is a stable, non-radioactive isotope. Therefore, the

disposal of 4-Ethyl-2-methoxyphenol-d2 is dictated entirely by the chemical hazards of the

phenolic base and its solvent matrix (e.g., acetonitrile or methanol), falling under 1 rather than

Nuclear Regulatory Commission (NRC) guidelines[1].

Hazard Assessment & Logistical Information
Understanding the physicochemical properties of 4-Ethyl-2-methoxyphenol is the first step in

designing a self-validating safety protocol. Phenolic compounds are rapidly absorbed through

the skin and can cause systemic toxicity, while their typical carrier solvents are highly

flammable[2].
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Table 1: Quantitative Safety and Physicochemical Data

Property / Hazard
Parameter

Specification
Causality / Operational
Impact

CAS Number (Unlabeled) 2785-89-9

Used for primary hazard

identification and SDS

retrieval[3].

Molecular Formula C9H10D2O2
D2 labeling does not alter

chemical reactivity or toxicity.

GHS Classification
Acute Tox. 4 (Oral), Skin Irrit.

2, Eye Irrit. 2A

Mandates the use of chemical-

resistant nitrile or neoprene

barrier gloves[3].

Flash Point
100.0 °C (212.0 °F) Closed

Cup

Combustible liquid; must be

kept away from open flames

and ignition sources[4].

Typical Solvent Matrix
Acetonitrile or Methanol (100

µg/mL)

The solvent dictates the

primary waste stream (Non-

Halogenated Flammable)[2].

EPA Waste Classification D001 (if in flammable solvent)

Must be disposed of in an

approved hazardous waste

facility; no drain disposal[3].

Step-by-Step Methodology: Immediate Spill
Response
Spills involving phenolic standards usually occur near autosamplers or during standard dilution.

Because phenols can be profoundly toxic to aquatic life and are strictly regulated in wastewater

(often <0.5 mg/L discharge limits), drain disposal is strictly prohibited[1].

Protocol: Spill Containment and Recovery
Isolate the Area: Immediately eliminate all ignition sources (sparks, flames) if the standard is

dissolved in a flammable solvent like acetonitrile. Ensure adequate laboratory ventilation[4].
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Don Appropriate PPE: Upgrade to heavy-duty nitrile gloves, safety goggles, and a lab coat.

Phenols penetrate standard latex rapidly.

Apply Inert Absorbent: Cover the spill with an inert absorbent material such as dry clay, sand,

or commercial diatomaceous earth[4].

Causality: Using inert materials prevents unintended exothermic reactions that can occur if

phenolic compounds are mixed with reactive or oxidizing sweepings.

Mechanical Collection: Use non-sparking tools to sweep the absorbed mixture. Place the

material into a suitable, tightly closed chemical waste container[3].

Secondary Decontamination: Wash the spill surface with a 5% sodium hydroxide solution.

Causality: NaOH ionizes residual phenol into water-soluble phenolate, ensuring complete

removal from the benchtop. Follow with copious amounts of water, collecting all rinsate as

hazardous waste.

Step-by-Step Methodology: Routine Laboratory
Disposal
Proper segregation of 4-Ethyl-2-methoxyphenol-d2 waste prevents hazardous chemical

incompatibilities and reduces institutional disposal costs.

Protocol: Waste Segregation and Disposal
Liquid Waste (Solvent-Based):

Step: Transfer expired or residual standard solutions into the "Non-Halogenated

Flammable Organic Waste" carboy.

Causality: D2-4-EG is typically supplied at 100 µg/mL in acetonitrile or methanol[2].

Segregating this from halogenated waste (like chloroform) prevents the generation of

highly toxic dioxins during commercial waste incineration and keeps disposal costs low.

Aqueous Waste (Sample Extracts):
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Step: Biological or food matrix samples spiked with D2-4-EG must be collected in a

designated "Aqueous Phenolic Waste" container.

Causality: Phenols are priority pollutants. Even trace amounts in water must be treated as

hazardous waste and never poured down the sink to prevent environmental

contamination[5].

Solid Waste (Vials and PPE):

Step: Place empty glass ampoules or autosampler vials into a puncture-proof "Hazardous

Sharps" container[6].

Step: Dispose of contaminated Kimwipes and gloves in a solid hazardous waste bin lined

with a chemically compatible plastic bag.

Labeling:

Step: Clearly label all waste containers with the full chemical name: "Waste: Acetonitrile, 4-

Ethyl-2-methoxyphenol-d2". Do not use abbreviations like "D2-4-EG" to ensure full

RCRA/EPA compliance.

Waste Segregation Workflow
To ensure self-validating compliance across your laboratory, follow this decision tree for routing

D2-4-EG waste.
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Decision tree for 4-Ethyl-2-methoxyphenol-d2 waste segregation and EPA-compliant disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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